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Compound of Interest

Compound Name: Enpp-1-IN-13

Cat. No.: B12402652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of Enpp-1-IN-13, an inhibitor

of Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1), with other

phosphodiesterases. The objective is to offer a clear perspective on the selectivity of this

compound, supported by available experimental data and detailed methodologies.

Introduction to Enpp-1-IN-13 and ENPP1
Enpp-1-IN-13 is a small molecule inhibitor of ENPP1, a type II transmembrane glycoprotein

with a key role in regulating extracellular purinergic signaling and pyrophosphate levels.[1]

ENPP1 hydrolyzes extracellular adenosine triphosphate (ATP) to produce adenosine

monophosphate (AMP) and pyrophosphate (PPi). It is also the primary enzyme responsible for

the degradation of the cyclic dinucleotide 2',3'-cyclic GMP-AMP (cGAMP), a crucial second

messenger in the cGAS-STING innate immunity pathway.[2][3][4] Given its role in modulating

anti-tumor immunity, ENPP1 has emerged as a significant target in cancer immunotherapy. The

selectivity of ENPP1 inhibitors is therefore a critical parameter in their development as

therapeutic agents.

Signaling Pathway of ENPP1
The diagram below illustrates the central role of ENPP1 in two major signaling pathways: the

purinergic signaling pathway and the cGAS-STING pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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